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Compound of Interest

Compound Name: 2-Methyl-2-vinyloxirane

Cat. No.: B167661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, suppliers,

and key experimental applications of Isoprene Monoxide, CAS number 1838-94-4. The

information is intended to support research and development activities in the chemical and

pharmaceutical sciences.

Core Properties of Isoprene Monoxide
Isoprene Monoxide, also known as 2-Methyl-2-vinyloxirane, is a reactive epoxide that serves

as a versatile intermediate in organic synthesis.[1] Its utility is prominent in the pharmaceutical

industry for the synthesis of various drug compounds.[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of Isoprene Monoxide.
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Property Value Reference

CAS Number 1838-94-4 [3]

Molecular Formula C₅H₈O [2][3]

Molecular Weight 84.12 g/mol [2][3]

Appearance Colorless liquid [2]

Boiling Point 79.5-81 °C [2][3]

Density 0.857 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.416 [2][3]

Flash Point -8 °C (17.6 °F) - closed cup [3][4]

Vapor Pressure 102 mmHg at 25°C [2]

Water Solubility Slightly soluble [2]

Storage Temperature 2-8°C [2][3]

Safety and Handling Information
Isoprene Monoxide is a highly flammable liquid and is classified as a hazardous substance.[2]

[3]
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Hazard Classifications GHS Statements Precautionary Statements

Flammable liquids (Category

2)

H225: Highly flammable liquid

and vapor.

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

Skin irritation (Category 2) H315: Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye irritation (Category 2A)
H319: Causes serious eye

irritation.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Commercial Suppliers
Isoprene Monoxide (CAS 1838-94-4) is available from several chemical suppliers for research

and development purposes.

Supplier Product Name Purity

Sigma-Aldrich 2-Methyl-2-vinyloxirane 95%

Fisher Scientific Isoprene monoxide 95%

AK Scientific, Inc. 2-Methyl-2-vinyloxirane 97%

CymitQuimica Isoprene monoxide 95%

Experimental Protocols and Applications
Isoprene Monoxide is a valuable building block in various chemical transformations. Its epoxide

ring is susceptible to ring-opening reactions, and its vinyl group can participate in other addition
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reactions.

Synthesis of (E)-1-Hydroxy-2-methylbut-2-enyl 4-
diphosphate
Isoprene monoxide is a key starting material for the synthesis of (E)-1-Hydroxy-2-methylbut-2-

enyl 4-diphosphate, an intermediate in the non-mevalonate pathway of isoprenoid biosynthesis.

Methodology:

The synthesis involves a two-step process starting from 2-methyl-2-vinyloxirane. While the

full detailed protocol requires consulting the primary literature, the general workflow is outlined

below.
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2-Methyl-2-vinyloxirane
(CAS 1838-94-4)

Reaction with a
phosphorylating agent

Step 1

Intermediate Phosphate Ester

Further enzymatic or
chemical transformation

Step 2

(E)-1-Hydroxy-2-methylbut-2-enyl
4-diphosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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